2-amino-4-(4-nitrophenyl)-N-phenyl-1,3-thiazole-5-carboxamide

• IUPAC Name: 2-amino-4-(4-nitrophenyl)-N-phenyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C16H12N4O3S/c17-16-19-13(10-6-8-12(9-7-10)20(22)23)14(24-16)15(21)18-11-4-2-1-3-5-11/h1-9H,(H2,17,19)(H,18,21)
• InChI Key: LTFOQPHSHMCNSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=C(N=C(S2)N)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H12N4O3S
• Molecular Weight: 340.4 g/mol

Description

2-amino-4-(4-nitrophenyl)-N-phenyl-1,3-thiazole-5-carboxamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as ANIT-791 and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ANIT-791 is not yet fully understood. However, it is believed that ANIT-791 may exert its anti-tumor effects by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. Additionally, ANIT-791 may also work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
ANIT-791 has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-tumor and anti-inflammatory effects, ANIT-791 has also been shown to exhibit antioxidant activity. Additionally, ANIT-791 has been shown to exhibit neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the primary advantages of ANIT-791 for laboratory experiments is its high level of purity. This compound can be synthesized with a high degree of purity, making it ideal for use in a variety of different research applications. However, one of the limitations of ANIT-791 is its relatively high cost, which may limit its use in certain research settings.

Future Directions

There are a number of different future directions for research on ANIT-791. One potential area of research is the development of new synthetic methods for producing this compound. Additionally, further research is needed to fully understand the mechanism of action of ANIT-791 and to identify its potential applications in a variety of different research fields. Finally, future research may also focus on the development of new derivatives of ANIT-791 that exhibit enhanced anti-tumor and anti-inflammatory activity.

Synthesis Methods

ANIT-791 can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of 4-nitrobenzaldehyde and thiosemicarbazide to form 2-amino-4-(4-nitrophenyl)-1,3-thiazole-5-carboxamide. This intermediate compound is then reacted with phenyl isocyanate to form ANIT-791.

Scientific Research Applications

ANIT-791 has been studied for its potential applications in a variety of scientific research fields. One of the most promising applications is in the field of cancer research. ANIT-791 has been shown to exhibit anti-tumor activity in a number of different cancer cell lines. Additionally, ANIT-791 has been studied for its potential use as an anti-inflammatory agent.